(4-Isocyanatocyclohexylmethyl)-carbamic acid tert-butyl ester and enantiomer
Overview
Description
“tert-Butyl isocyanate” is an organic compound with the formula (CH3)3CN=C=O . It is a reactive colorless liquid with an extremely unpleasant odor .
Synthesis Analysis
“tert-Butyl isocyanate” is prepared by a Hofmann carbylamine reaction. In this conversion, a dichloromethane solution of tert-butylamine is treated with chloroform and aqueous sodium hydroxide in the presence of a catalytic amount of the phase transfer catalyst benzyltriethylammonium chloride .Molecular Structure Analysis
The linear formula of “tert-Butyl isocyanate” is (CH3)3CN=C=O . The molecular weight is 99.13 .Chemical Reactions Analysis
“tert-Butyl isocyanate” undergoes [2+2] cycloaddition reaction with phosphagermaallene to yield 1-oxa-2-germacyclobutane . It also undergoes cycladdition reaction with molybdenum dioxo bis (aryloxide) complex to form a novel 16-electron molybdenum oxo-imido bis (aryloxide) complex .Physical And Chemical Properties Analysis
“tert-Butyl isocyanate” is a liquid with a refractive index n20/D 1.386 (lit.) . It has a boiling point of 85-86 °C (lit.) and a density of 0.868 g/mL at 25 °C (lit.) .Scientific Research Applications
- Precursor for Indole Derivatives : tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate serves as a building block in the synthesis of indole derivatives. These compounds are valuable scaffolds for creating biologically active natural products, including those isolated from plants, bacteria, and fungi . Researchers can explore its reactivity in various reactions, such as formylation and olefination, to access diverse indole-based structures.
Synthetic Chemistry and Organic Synthesis
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O3/c1-13(2,3)18-12(17)14-8-10-4-6-11(7-5-10)15-9-16/h10-11H,4-8H2,1-3H3,(H,14,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XABPVYFVNQSPDE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1CCC(CC1)N=C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![tert-Butyl (2'-oxo-1'-((2-(trimethylsilyl)ethoxy)methyl)-1,1',2',3-tetrahydrospiro[indene-2,3'-pyrrolo[2,3-b]pyridin]-5-yl)carbamate](/img/structure/B1397131.png)
